Cas no 871571-34-5 (Benzonitrile, 3-ethoxy-4-(trifluoromethyl)-)

Benzonitrile, 3-ethoxy-4-(trifluoromethyl)- structure
871571-34-5 structure
Product Name:Benzonitrile, 3-ethoxy-4-(trifluoromethyl)-
CAS No:871571-34-5
MF:C10H8F3NO
MW:215.17183303833
CID:1864761
PubChem ID:66650354
Update Time:2025-04-21

Benzonitrile, 3-ethoxy-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-ethoxy-4-(trifluoromethyl)-
    • 3-ethoxy-4-(trifluoromethyl)benzonitrile
    • 3-Ethoxy-4-trifluoromethyl-benzonitrile
    • 871571-34-5
    • DB-165794
    • 3-Ethoxy-4-trifluoromethylbenzonitrile
    • SCHEMBL312548
    • Inchi: 1S/C10H8F3NO/c1-2-15-9-5-7(6-14)3-4-8(9)10(11,12)13/h3-5H,2H2,1H3
    • InChI Key: PMUCYIJJRDLMTC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C#N)=CC=1OCC)(F)F

Computed Properties

  • Exact Mass: 215.05579836Da
  • Monoisotopic Mass: 215.05579836Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 33Ų
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